Cas no 1353946-97-0 (2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353946-97-0
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 2156645
• Update Time: 2025-11-07

2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester
• AM92301
• 2-Carboxymethoxymethylpiperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C16H21NO5/c18-15(19)12-21-11-14-8-4-5-9-17(14)16(20)22-10-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,18,19)
• InChI Key： PEAVRRYGNRODNG-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1CCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 368
• Topological Polar Surface Area: 76.1

Additional information on 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353946-97-0)

2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353946-97-0) is a specialized organic compound that has garnered attention in pharmaceutical and chemical research due to its unique structural properties. This ester derivative, featuring a piperidine core and a benzyl ester group, serves as a versatile intermediate in the synthesis of biologically active molecules. Researchers and industry professionals frequently search for this compound under variations such as "benzyl 2-carboxymethoxymethylpiperidine-1-carboxylate" or "piperidine-1-carboxylic acid benzyl ester derivative," highlighting its relevance in medicinal chemistry.

The molecular structure of 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester combines a carboxymethoxymethyl side chain with a piperidine ring, offering both lipophilic and hydrophilic properties. This balance makes it particularly valuable in drug design, where solubility and membrane permeability are critical. Recent trends in pharmaceutical development emphasize the importance of such hybrid structures, especially in the context of central nervous system (CNS) drug discovery and prodrug formulations. These applications align with growing interest in blood-brain barrier (BBB) penetration and targeted drug delivery, topics frequently queried in scientific databases and AI-driven research tools.

From a synthetic perspective, CAS No. 1353946-97-0 is often utilized as a building block for more complex molecules. Its benzyl-protected carboxyl group allows for selective deprotection under mild conditions, a feature highly sought after in multi-step organic syntheses. Laboratories focusing on peptide mimetics or enzyme inhibitors frequently explore this compound's potential, as evidenced by the rising number of patent applications referencing its derivatives. The compound's stability under various pH conditions also makes it suitable for high-throughput screening applications, another area of increasing research interest.

The commercial availability of 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester has expanded in recent years, with suppliers offering it in various purity grades ranging from 95% to 99%. This accessibility has coincided with the compound's growing use in combinatorial chemistry and fragment-based drug discovery. Market analyses show particular demand from contract research organizations (CROs) working on neurodegenerative disease targets, reflecting broader industry trends toward CNS therapeutics. The compound's chiral center additionally makes it valuable for asymmetric synthesis studies, a subject of numerous recent publications.

Quality control specifications for 1353946-97-0 typically include rigorous testing for residual solvents and heavy metal content, addressing growing regulatory concerns about compound purity in pharmaceutical applications. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed for characterization, topics frequently searched by quality assurance professionals. The compound's storage stability under inert atmospheres and at controlled temperatures (-20°C) is another practical consideration often discussed in technical forums.

Emerging applications for 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester include its use as a precursor for fluorescent probes and molecular imaging agents, particularly in neuroscience research. This aligns with the increasing focus on real-time cellular imaging techniques in drug development. The compound's modular structure allows for straightforward functionalization with various fluorophores or chelating groups, making it adaptable to cutting-edge research needs. Such versatility explains its growing presence in scientific literature related to chemical biology and diagnostic agent development.

Environmental and safety assessments of CAS 1353946-97-0 indicate that it requires standard laboratory precautions for handling organic compounds, with particular attention to proper ventilation and personal protective equipment. These considerations reflect broader industry movements toward green chemistry principles and laboratory safety optimization, subjects of numerous recent webinars and training programs. The compound's biodegradability profile and ecotoxicological data have become increasingly important evaluation criteria for environmentally conscious research institutions.

Future research directions for 2-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester may explore its potential in bioconjugation chemistry and drug-linker systems for targeted therapies. The growing field of antibody-drug conjugates (ADCs) and small molecule-drug conjugates (SMDCs) presents particularly promising avenues, as suggested by recent conference presentations. Additionally, computational studies predicting the compound's metabolic stability and pharmacokinetic properties could further expand its utility in preclinical development, addressing common queries about ADME optimization in drug discovery workflows.